Cas no 6358-03-8 (Phenol, 4-[(4-aminophenyl)amino]-)

• Product Name: Phenol, 4-[(4-aminophenyl)amino]-
• CAS No: 6358-03-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 426159
• PubChem ID: 4764067
• Update Time: 2025-06-08

Phenol, 4-[(4-aminophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(4-aminophenyl)amino]-
• AKOS000286374
• 4-(4-aminoanilino)phenol
• 6358-03-8
• SCHEMBL6051320
• 4-(4-aminophenylamino)phenol
• DTXSID40406345

• Inchi： 1S/C12H12N2O/c13-9-1-3-10(4-2-9)14-11-5-7-12(15)8-6-11/h1-8,14-15H,13H2
• InChI Key： IAEZKKZBDLMWGN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 200.09506
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28

Additional information on Phenol, 4-[(4-aminophenyl)amino]-

Comprehensive Analysis of Phenol, 4-[(4-aminophenyl)amino]- (CAS No. 6358-03-8): Properties, Applications, and Industry Trends

Phenol, 4-[(4-aminophenyl)amino]- (CAS No. 6358-03-8), also known as 4-Aminodiphenylamine, is a specialized aromatic amine compound with significant relevance in industrial and research applications. This organic intermediate exhibits unique chemical properties, making it valuable for synthesizing dyes, polymers, and advanced materials. Its molecular structure combines phenolic and amino functional groups, enabling versatile reactivity in cross-coupling reactions and oxidative polymerization processes.

Recent studies highlight the growing demand for high-performance intermediates like Phenol, 4-[(4-aminophenyl)amino]- in sustainable material science. With increasing interest in green chemistry, researchers are exploring its role in developing bio-based polymers and low-toxicity dyes. The compound's ability to form stable conjugated systems aligns with current trends in organic electronics, particularly in conductive ink formulations for flexible printed circuits.

The synthesis of CAS 6358-03-8 typically involves catalytic amination of corresponding phenol derivatives, with modern protocols emphasizing atom-efficient methodologies. Analytical characterization through HPLC-MS and NMR spectroscopy confirms its high purity (>98%), a critical parameter for pharmaceutical intermediates where trace impurities could affect downstream reactions. Thermal stability studies using DSC analysis reveal decomposition temperatures above 200°C, supporting its use in high-temperature applications.

Industry professionals frequently search for information about safe handling of aromatic amines and storage conditions for 4-Aminodiphenylamine. Proper management includes nitrogen atmosphere storage to prevent oxidative degradation and UV-protected containers to maintain stability. The compound's solubility profile (soluble in polar organic solvents but insoluble in water) influences its formulation strategies in various applications.

Emerging applications of Phenol, 4-[(4-aminophenyl)amino]- include its use as a corrosion inhibitor in advanced coating systems and as a chelating agent in metal extraction processes. Environmental considerations drive research into biodegradable derivatives of this compound, addressing concerns about persistent organic pollutants. Recent patent literature demonstrates innovative uses in self-healing materials and smart packaging technologies.

Quality control protocols for CAS 6358-03-8 emphasize residual solvent analysis and heavy metal screening, particularly for applications in medical device manufacturing. The compound's electrochemical properties have garnered attention for developing redox-active materials in energy storage systems. Computational chemistry studies predict its potential as a building block for molecular machines and nanoscale sensors.

Market analysis indicates steady growth in demand for 4-Aminodiphenylamine derivatives, particularly in Asia-Pacific regions where specialty chemical production is expanding. Regulatory compliance remains a key consideration, with manufacturers adopting REACH-compliant processes and lifecycle assessment tools to ensure sustainable production. Technical discussions often focus on optimizing catalytic systems for its synthesis to improve yield efficiency and reduce environmental footprint.

Future research directions for Phenol, 4-[(4-aminophenyl)amino]- include exploring its photocatalytic applications and developing water-soluble analogs for biomedical uses. The compound's structure-activity relationships continue to inspire innovations in functional material design, positioning it as a valuable component in next-generation advanced material systems across multiple industries.